Cas no 1340209-48-4 (2-(4-Chloropiperidin-1-yl)pyrimidine)

• Product Name: 2-(4-Chloropiperidin-1-yl)pyrimidine
• CAS No: 1340209-48-4
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 2121251
• Update Time: 2023-08-03

2-(4-Chloropiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloropiperidin-1-yl)pyrimidine
• 2-(4-Chloropiperidin-1-yl)pyrimidine

• Inchi： 1S/C9H12ClN3/c10-8-2-6-13(7-3-8)9-11-4-1-5-12-9/h1,4-5,8H,2-3,6-7H2
• InChI Key： YSPIVQFRBYRTJZ-UHFFFAOYSA-N
• SMILES： ClC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 197.072
• Monoisotopic Mass: 197.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29